Cas no 1207260-06-7 (1-(6-Chloro-4-methylpyridin-3-yl)propan-1-one)

• Product Name: 1-(6-Chloro-4-methylpyridin-3-yl)propan-1-one
• CAS No: 1207260-06-7
• MF: C₉H₁₀ClNO
• MW: 183.634801387787
• CID: 5206412
• Update Time: 2025-06-13

1-(6-Chloro-4-methylpyridin-3-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(6-Chloro-4-methylpyridin-3-yl)propan-1-one
• 1-(6-chloro-4-methyl-pyridin-3-yl)-propan-1-one

• Inchi： 1S/C9H10ClNO/c1-3-8(12)7-5-11-9(10)4-6(7)2/h4-5H,3H2,1-2H3
• InChI Key： RVJNUMRCKPLYPQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=C(C=N1)C(CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 2.3
• Topological Polar Surface Area: 30

Additional information on 1-(6-Chloro-4-methylpyridin-3-yl)propan-1-one

Comprehensive Overview of 1-(6-Chloro-4-methylpyridin-3-yl)propan-1-one (CAS No. 1207260-06-7)

1-(6-Chloro-4-methylpyridin-3-yl)propan-1-one, with the CAS number 1207260-06-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique chloro-methylpyridine backbone and propan-1-one functional group. Its molecular structure makes it a valuable intermediate in synthesizing more complex molecules, particularly in drug discovery and crop protection applications.

The growing interest in 1-(6-Chloro-4-methylpyridin-3-yl)propan-1-one is driven by its potential role in developing novel therapeutics and agrochemicals. Researchers are exploring its applications in targeting specific enzymes or receptors, leveraging its chloro and methyl substituents for enhanced binding affinity. In agrochemistry, this compound's derivatives are being investigated for their efficacy in pest control, aligning with the global push for sustainable farming practices.

One of the most frequently searched questions about CAS 1207260-06-7 revolves around its synthetic pathways. The compound is typically synthesized through multi-step organic reactions, including halogenation and acylation, to introduce the propan-1-one moiety. Advanced techniques like HPLC purification and NMR characterization ensure high purity, which is critical for research and industrial applications. These methods are often discussed in forums and academic papers, reflecting the compound's technical complexity.

Another hot topic is the safety profile of 1-(6-Chloro-4-methylpyridin-3-yl)propan-1-one. While it is not classified as hazardous under standard regulations, proper handling protocols are emphasized in MSDS documentation. Researchers often inquire about its stability under various conditions, such as exposure to light or temperature fluctuations, which are crucial for storage and transportation.

The compound's relevance extends to green chemistry initiatives, where its potential for low environmental impact is being evaluated. With increasing regulatory scrutiny on chemical sustainability, 1207260-06-7 is being studied for biodegradable byproducts and energy-efficient synthesis routes. This aligns with broader industry trends toward eco-friendly alternatives.

In summary, 1-(6-Chloro-4-methylpyridin-3-yl)propan-1-one (CAS No. 1207260-06-7) represents a versatile building block in modern chemistry. Its applications span pharmaceuticals, agriculture, and material science, making it a subject of ongoing research and innovation. As demand for specialized intermediates grows, this compound is poised to play a pivotal role in advancing scientific and industrial breakthroughs.